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Compound of Interest

Compound Name: 2,5-Dimethylbenzenethiol

Cat. No.: B1294982

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2,5-Dimethylbenzenethiol, a key organosulfur compound utilized in various chemical
syntheses. This document adheres to stringent data presentation and visualization standards to
support advanced research and development activities.

Core Physical and Chemical Properties

2,5-Dimethylbenzenethiol, also known as 2,5-dimethylthiophenol or p-xylenethiol, is a
combustible liquid with a characteristic stench.[1] It serves as a versatile building block in
organic synthesis.[2]

General Information
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Identifier Value
CAS Number 4001-61-0[3][4][5]
EC Number 223-649-3[3][4]

Molecular Formula

CsH10S[5][6]

Molecular Weight 138.23 g/mol [3][4][5]

2,5-Dimethylthiophenol, 2-Mercapto-p-xylene, p-
Synonyms )

Xylenethiol[7]
Appearance Colorless to almost colorless clear liquid[7]

Physical Form

Liquid[3]

Physicochemical Data

A summary of the key physicochemical properties of 2,5-Dimethylbenzenethiol is presented

below. These values are critical for designing and executing experimental procedures.

Property Value Conditions

Boiling Point 126.3 °C[3] at 50 mmHg

218 °C[4] (lit.)

Density 1.02 g/mL][3] at 25 °C

1.03100 to 1.03300 g/mL[8] at 20.00 °C

Refractive Index 1.5698[3] at 20 °C

1.57000 to 1.57200[8] at 20.00 °C

Flash Point 83 °C (181.4 °F)[3] closed cup

Water Solubility log1l0WS: -2.94 Crippen Calculated Property[6]
Octanol/Water Partition

Coefficient logPoct/wat: 2.592 Crippen Calculated Property[6]
Vapor Pressure Pc: 3805.69 kPa Joback Calculated Property[6]
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: I Linf :

Identifier Value

SMILES String Cclcce(C)e(S)cl[3][6]

1S/C8H10S/c1-6-3-4-7(2)8(9)5-6/h3-5,9H,1-
2H3[3][6]

InChl

InChl Key NHAUBUMQRJIWWAT-UHFFFAOY SA-N[3][6]

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined
below. These are generalized procedures and may require optimization based on available
instrumentation and specific sample characteristics.

Determination of Boiling Point

The boiling point of 2,5-Dimethylbenzenethiol can be determined using a standard distillation
apparatus under reduced pressure.
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Boiling Point Determination Workflow
4 B

Apparatus Setup

Assemble distillation apparatus
(round-bottom flask, distillation head,
condenser, receiving flask)

:

Connect to vacuum source
and manometer
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Procedure

Place sample in
round-bottom flask
Gradually heat the sample)

Record temperature and pressure
when a steady stream of
distillate is observed

- J

Data Avnalysis

Correct boiling point to
atmospheric pressure using
a nomograph if necessary

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density

A pycnometer is typically used for the precise determination of the density of liquid samples like
2,5-Dimethylbenzenethiol.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1294982?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Calibration: The pycnometer is cleaned, dried, and weighed empty. It is then filled with a
reference substance of known density (e.g., deionized water) at a specific temperature, and
weighed again.

o Measurement: The pycnometer is emptied, dried, and filled with 2,5-Dimethylbenzenethiol
at the same temperature. It is then weighed.

o Calculation: The density of the sample is calculated using the weights and the known density
of the reference substance.

Determination of Refractive Index

An Abbe refractometer is the standard instrument for measuring the refractive index of liquid
samples.

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Measurement: A few drops of 2,5-Dimethylbenzenethiol are placed on the prism of the
refractometer.

e Reading: The refractive index is read directly from the instrument's scale after adjusting for a
sharp borderline. The temperature should be controlled and recorded as the refractive index
is temperature-dependent.

Applications in Synthesis

2,5-Dimethylbenzenethiol is a valuable intermediate in the synthesis of various organic
compounds. It has been utilized in the preparation of conductive polymers and other complex
molecules.[3][4] For instance, it is a key reactant in the synthesis of certain 1,3-butadiene and
1-buten-3-yne derivatives.[3]

A notable application is in the synthesis of vortioxetine, a drug used for treating depression and
anxiety. The following diagram illustrates a generalized synthetic pathway.
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Generalized Synthesis of Vortioxetine

G,S-Dimethylbenzenethio) (l-Fluoro-Z-nitrobenzene)

2-((2,5-Dimethylphenyl)thio)
-1-nitrobenzene

eduction

(2-((2,5—Dimethylphenyl)thio)anilina Gis(Z—chloroethyI)amine)
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Generalized Synthesis of Vortioxetine

Safety and Handling

2,5-Dimethylbenzenethiol is classified as a combustible liquid and requires careful handling in
a well-ventilated area.[1] It is irritating to the skin, eyes, and respiratory system.[3]

Hazard Information
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Hazard Class Statement

GHS Pictograms GHSO07 (Exclamation mark)[3]
Signal Word Warning|[3]

Hazard Statements H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

P261, P264, P271, P280, P302+P352,

Precautionary Statements
P305+P351+P338[3]

Personal Protective Equipment (PPE)

When handling 2,5-Dimethylbenzenethiol, the following personal protective equipment is
recommended:

o Eye Protection: Eyeshields or safety glasses.[3]
e Hand Protection: Chemical-resistant gloves.[3]

o Respiratory Protection: Use in a well-ventilated area. A suitable respirator (e.g., type ABEK
(EN14387) respirator filter) may be required for higher concentrations.

Storage and Stability

o Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open
flames.[1] It is recommended to store under an inert gas as it is air-sensitive.[7]

e Incompatible Materials: Strong oxidizing agents and strong bases.[1]

 Stability: Stable under normal storage conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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